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Compound of Interest

Compound Name: Quercimeritrin (Standard)

Cat. No.: B1253038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity

Quercimeritrin standards. It is designed to assist researchers, scientists, and drug development

professionals in sourcing, handling, and utilizing this critical reagent for a variety of

experimental applications. This document outlines key suppliers, presents detailed analytical

methodologies for quality assessment, and explores the signaling pathways influenced by

Quercimeritrin, offering a comprehensive resource for your research needs.

Commercial Suppliers of High-Purity Quercimeritrin
The selection of a high-purity Quercimeritrin standard is a critical first step for any research

endeavor. The purity and proper characterization of the standard directly impact the reliability

and reproducibility of experimental results. Below is a comparative table of commercial

suppliers offering Quercimeritrin, also known as Quercetin-7-O-β-D-glucopyranoside.
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Supplier
Product
Name/ID

Purity
Available
Quantities

Analytical
Method(s)
Mentioned

CAS
Number

AvaChem

Scientific

Quercimeritri

n
>98%

5mg, 20mg,

100mg

1H NMR,

13C NMR,

HPLC

491-50-9

Biorbyt orb1297590 98.84%

5mg, 10mg,

25mg, 50mg,

100mg,

200mg,

500mg, 1g

HPLC 491-50-9[1]

TargetMol T6523 99.98%
Contact for

details
LCMS 491-50-9[2]

Sigma-

Aldrich

00740580

(Quercitrin)

Primary

Reference

Standard

25mg HPLC, qNMR
522-12-3[3]

[4]

MedChemEx

press
HY-18085R 99.64%

Contact for

details

HPLC, NMR,

LC/MS

117-39-5

(Quercetin)

Note: Quercitrin (CAS 522-12-3) is a closely related compound, a rhamnoside of quercetin, and

is sometimes listed alongside Quercimeritrin. Researchers should carefully verify the chemical

structure provided by the supplier. The information presented here is based on publicly

available data and may be subject to change. It is highly recommended to request a certificate

of analysis (CoA) from the supplier before purchase.

Experimental Protocols for Quality Assessment
Independent verification of the purity and identity of the Quercimeritrin standard is a crucial

aspect of quality control in the laboratory. High-Performance Liquid Chromatography (HPLC) is

the most common and reliable method for this purpose.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.biorbyt.com/quercimeritrin-orb1297590.html
https://www.targetmol.com/compound/quercimeritrin
https://www.sigmaaldrich.com/US/en/product/sial/00740580
https://www.sigmaaldrich.com/JP/ja/product/sial/00740580
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a general guideline synthesized from established methods for the analysis of

Quercetin and its glycosides. Optimization may be required depending on the specific

instrumentation and column used.

1. Materials and Reagents:

Quercimeritrin standard

HPLC-grade methanol

HPLC-grade acetonitrile

HPLC-grade water

Phosphoric acid or acetic acid

0.45 µm syringe filters

2. Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

3. Chromatographic Conditions (Example):

Mobile Phase: A gradient of solvent A (water with 0.1% phosphoric acid) and solvent B

(acetonitrile).

Initial conditions: 80% A, 20% B

Gradient: Linearly increase to 50% B over 20 minutes.

Hold: Hold at 50% B for 5 minutes.

Re-equilibration: Return to initial conditions and equilibrate for 10 minutes.

Flow Rate: 1.0 mL/min
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Column Temperature: 30 °C

Detection Wavelength: 370 nm

Injection Volume: 10 µL

4. Standard and Sample Preparation:

Stock Solution: Accurately weigh approximately 5 mg of the Quercimeritrin standard and

dissolve it in 10 mL of methanol to obtain a concentration of 500 µg/mL.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in the

mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Prepare a solution of the Quercimeritrin standard to be tested at a

concentration within the calibration range.

Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

5. Data Analysis:

Inject the working standard solutions to generate a calibration curve by plotting peak area

against concentration.

Inject the sample solution and determine its peak area.

Calculate the purity of the sample by comparing its peak area to the calibration curve. Purity

is typically expressed as a percentage of the main peak area relative to the total area of all

peaks in the chromatogram.

Signaling Pathways Modulated by Quercimeritrin
Quercimeritrin and its aglycone, Quercetin, are known to modulate a variety of intracellular

signaling pathways, contributing to their diverse pharmacological effects, including anti-

inflammatory, antioxidant, and anti-cancer activities. Understanding these pathways is crucial

for designing experiments and interpreting results.

Experimental Workflow for Purity Analysis
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The following diagram illustrates a typical workflow for the quality assessment of a

commercially supplied Quercimeritrin standard.

Phase 1: Procurement and Initial Checks

Phase 2: Analytical Verification

Phase 3: Decision and Application

Procure Quercimeritrin
Standard from Supplier

Request and Review
Certificate of Analysis (CoA)

Visual Inspection
(Color, Form)

Prepare Standard and
Sample Solutions for HPLC

Perform HPLC Analysis

Analyze Chromatographic Data
(Purity, Retention Time)

Compare Experimental Data
with CoA Specifications

Standard Accepted for
Experimental Use

Meets Specs

Standard Rejected
(Contact Supplier)

Does Not Meet Specs
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Click to download full resolution via product page

Caption: Workflow for Quercimeritrin Standard Quality Control.

Quercimeritrin and the NF-κB Signaling Pathway
Quercimeritrin has been shown to exert anti-inflammatory effects by inhibiting the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This

pathway is a central regulator of inflammation.
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Caption: Inhibition of NF-κB Pathway by Quercimeritrin.
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Quercimeritrin and the Wnt/β-catenin Signaling Pathway
Recent studies have indicated that Quercimeritrin can potentiate the Wnt/β-catenin signaling

pathway by inhibiting Glycogen Synthase Kinase 3β (GSK3β). This pathway is crucial in cell

proliferation and differentiation.
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Caption: Potentiation of Wnt/β-catenin Pathway by Quercimeritrin.
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Conclusion
The availability of high-purity Quercimeritrin standards is essential for advancing research into

its biological activities and therapeutic potential. This guide provides a framework for selecting

a suitable commercial source, verifying its quality through established analytical methods, and

understanding its molecular mechanisms of action. By following these guidelines, researchers

can ensure the integrity of their experimental findings and contribute to the growing body of

knowledge on this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biorbyt.com [biorbyt.com]

2. Quercimeritrin | Anti-infection | NO Synthase | COX | TargetMol [targetmol.com]

3. Quercitrin primary reference standard 522-12-3 [sigmaaldrich.com]

4. ケルセチン 3-ラムノシド primary reference standard | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to High-Purity Quercimeritrin
Standard for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253038#commercial-suppliers-of-high-purity-
quercimeritrin-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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